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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-dimethylbenzene

Cat. No.: B047692

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,4-Dibromo-2,5-
dimethylbenzene, a key aromatic building block in organic synthesis. It details its chemical
and physical properties, experimental protocols for its synthesis and subsequent reactions, and
its applications as a chemical intermediate.

Compound Identification and Properties

1,4-Dibromo-2,5-dimethylbenzene, also known as 2,5-Dibromo-p-xylene, is a disubstituted
aromatic compound. Its unique structure makes it a valuable precursor in the synthesis of more
complex molecules, including polymers and pharmaceutical intermediates.

Table 1: Chemical Identifiers for 1,4-Dibromo-2,5-dimethylbenzene
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Identifier Value

CAS Number 1074-24-4[1]

IUPAC Name 1,4-dibromo-2,5-dimethylbenzene[1][2]
Synonyms 2,5-Dibromo-p-xylene, 2,5-Dibromo-1,4-

dimethylbenzene[1]

Molecular Formula CsHsBr2[1][2]

Linear Formula (CH3)2CsH2Br2

InChl Key QENIALCDPFDFHX-UHFFFAOYSA-N[2]
SMILES String Cclcc(Br)c(C)cclBr

EC Number 214-038-2[1]

Table 2: Physicochemical Properties of 1,4-Dibromo-2,5-dimethylbenzene

Property Value

Molecular Weight 263.96 g/mol [2]

Physical Form Solid, white needle-like crystals[3]

Melting Point 72-74 °C (lit.)[3]

Boiling Point 261 °C (lit.)[3]

Solubility Soluble in toluene, h.ot ethanol, and hot
methanol. Insoluble in water.[3]

Purity Commercially available with 298% purity

Experimental Protocols

This section details the methodologies for the synthesis of 1,4-Dibromo-2,5-dimethylbenzene
and a representative subsequent reaction.
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Synthesis of 1,4-Dibromo-2,5-dimethylbenzene from p-
Xylene

This protocol describes the direct bromination of p-xylene to yield the target compound.[3]

Materials:

p-Xylene (16.96 g, 0.16 mol)

Dichloromethane (50 mL)

lodine (0.1 g, 0.8 mmol)

25% aqueous KOH solution

Anhydrous CacClz

Ethanol

Equipment:

150 mL two-necked round-bottomed flask

Air condenser

Constant pressure dropping funnel

Separatory funnel

Standard glassware for filtration and recrystallization

Procedure:

e Add dichloromethane (50 mL) to a 150 mL two-necked round-bottomed flask.

o Accurately weigh and add p-xylene (16.96 g) to the flask.

e Add iodine (0.1 g) to the mixture.
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Fit an air condenser to one neck of the flask and a constant pressure dropping funnel to the
other.

The reaction is allowed to proceed for 18 hours.

Upon completion, add 40 mL of 25% aqueous KOH solution and stir vigorously for 30
minutes.

Transfer the mixture to a separatory funnel. Separate the lower organic phase and wash it
twice with 50 mL portions of deionized water.

Dry the organic phase with anhydrous CacClz, filter, and remove the solvent under reduced
pressure.

Recrystallize the resulting residue twice from ethanol (300 mL each time) to yield white,
needle-like crystals of 1,4-Dibromo-2,5-dimethylbenzene. A yield of 96.5% has been
reported for this procedure.[3]
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Synthesis of 1,4-Dibromo-2,5-dimethylbenzene

Reactants

lodine (Catalyst)

Dichloromethane (Solvent)

Process

Product

1,4-Dibromo-2,5-dimethylbenzene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,4-Dibromo-2,5-dimethylbenzene.
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Suzuki Coupling Reaction Using 1,4-Dibromo-2,5-
dimethylbenzene

This compound is an excellent substrate for palladium-catalyzed cross-coupling reactions. The
following is a general procedure for a Suzuki coupling to form a 2,5-dithienyl-p-xylene
derivative, based on similar reactions.[4]

Materials:

1,4-Dibromo-2,5-dimethylbenzene (0.49 mmol)

e 2-Thiopheneboronic ester (1.0 mmol, 2.1 equiv)

o Tetrahydrofuran (THF, 16 mL)

o Water (4 mL)

e Sodium bicarbonate (NaHCOs, 4 mmol)

o Palladium catalyst (e.g., Pdz(dba)s, 1 mol % Pd)

e Ligand (e.g., L2 as specified in the source, 3 mol %)
Equipment:

» Schlenk flask or similar reaction vessel

e Magnetic stirrer and hotplate

» Standard glassware for workup and purification (e.g., column chromatography)
Procedure:

» To areaction vessel, add 1,4-Dibromo-2,5-dimethylbenzene (0.13 g, 0.49 mmol), 2-
thiopheneboronic ester (0.21 g, 1.0 mmol), NaHCOs (0.35 g, 4 mmol), the palladium catalyst
(e.g., Pdz(dba)s, 5 mg), and the ligand (12 mg).[4]

e Add THF (16 mL) and water (4 mL) to the vessel.
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o Degas the mixture and place it under an inert atmosphere (e.g., Nitrogen or Argon).

« Stir the reaction mixture at reflux until the starting material is consumed (monitor by TLC or
GC).

 After cooling to room temperature, perform an aqueous workup. Add diethyl ether, separate
the organic layer, and dry it over NazSOa.

» Purify the crude product by column chromatography on silica gel to obtain the desired
coupled product. An 83% yield has been reported for a similar transformation.[4]

Applications in Synthesis

1,4-Dibromo-2,5-dimethylbenzene serves primarily as a rigid difunctional building block. The
two bromine atoms can be substituted through various cross-coupling reactions, allowing for
the construction of linear, conjugated systems. It has been used in the preparation of molecules
like 4,4"-diformyl-2',5'-dimethyl-1,1":4",1"-terphenyl and 1,4-diformyl-2,5-dimethylbenzene. Its
derivatives are explored in materials science for applications in organic electronics and as

components of macrocycles.

Synthetic Utility of 1,4-Dibromo-2,5-dimethylbenzene

1,4-Dibromo-2,5-dimethylbenzene

Cross-Codpling Reactions

Heck Coupling Buchwald-Hartwig
(Alkenes) (Amines)

Sonogashira Coupling
(Alkynes)

Suzuki Coupling

(Boronic Acids/Esters)

Product Classes

Conjugated Oligomers

Macrocyclic Compounds Pharmaceutical Intermediates
& Polymers

Ligand Scaffolds
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Caption: Role as a precursor in various cross-coupling reactions.
Safety and Handling
1,4-Dibromo-2,5-dimethylbenzene is classified as a warning-level hazard.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation), H411 (Toxic to aquatic life with long-lasting effects).

e Precautionary Statements: P261 (Avoid breathing dust), P273 (Avoid release to the
environment), P302+P352 (IF ON SKIN: Wash with plenty of soap and water),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).

o Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a dust
mask (e.g., type N95).

o Storage: Store in a well-ventilated place. Keep the container tightly closed. It is classified
under storage class 11 (Combustible Solids).

Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,4-Dibromo-2,5-
dimethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047692#1-4-dibromo-2-5-dimethylbenzene-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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